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Compound of Interest

Compound Name: LEI110

Cat. No.: B15617828 Get Quote

LEI110 Stability Technical Support Center
This technical support center provides researchers, scientists, and drug development

professionals with guidance on the long-term storage and stability of LEI110. The information is

presented in a question-and-answer format to address potential issues encountered during

experiments.

Frequently Asked Questions (FAQs)
Q1: What are the recommended long-term storage conditions for LEI110 powder?

For long-term stability, LEI110 as a solid powder should be stored at -20°C.[1][2][3][4] Several

suppliers indicate that under these conditions, the compound is stable for at least two to four

years.[1][2][3] To ensure maximum stability, it is also recommended to store the product in a dry

and dark place.[3]

Q2: How should I store LEI110 for short-term use?

For short-term storage, spanning days to weeks, LEI110 can be stored at 0-4°C.[3][4]

Q3: My vial of LEI110 arrived at room temperature. Is it still viable?

Yes. LEI110 is considered stable for several weeks during standard shipping at ambient

temperatures.[3] Upon receipt, it is crucial to transfer it to the recommended long-term storage

condition of -20°C.[1][3]
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Q4: What is the recommended storage for LEI110 once it is dissolved in a solvent?

Stock solutions of LEI110 in DMSO can be stored at -20°C for up to two weeks.[2] For short-

term storage of a stock solution, 0-4°C is suitable for days to weeks.[3] It is important to

minimize freeze-thaw cycles as they can degrade the compound.[5] Consider preparing

aliquots for single use to avoid repeated temperature changes.

Q5: What solvents are suitable for dissolving LEI110?

LEI110 is soluble in ethanol and DMSO.[1][4]
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Issue Possible Cause Recommended Action

Inconsistent experimental

results

Degradation of LEI110 due to

improper storage.

Verify that the compound has

been stored at -20°C for long-

term storage. If using a stock

solution, ensure it was

prepared recently and stored

appropriately. Consider

preparing fresh stock solution

from powder.

Repeated freeze-thaw cycles

of stock solution.

Aliquot stock solutions into

single-use volumes to

minimize freeze-thaw cycles.

Difficulty dissolving the

compound

Incorrect solvent or low

temperature of the solvent.

Ensure you are using a

recommended solvent such as

ethanol or DMSO.[1][4] Allow

the solvent to reach room

temperature before attempting

to dissolve the compound.

Visible changes in the powder

(e.g., color, clumping)

Potential degradation or

moisture absorption.

Do not use the compound if

physical changes are

observed. Contact the supplier

for a replacement. Ensure the

vial is tightly sealed and stored

in a dry environment.

Stability Summary
The stability of LEI110 under various storage conditions is summarized below.
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Storage Format Condition Duration Stability Source

Solid Powder -20°C

Long-term

(months to

years)

≥ 4 years [1]

> 2 years [3]

0 - 4°C
Short-term (days

to weeks)
Stable [3]

Ambient

Temperature

Shipping (a few

weeks)
Stable [3]

In DMSO -20°C 2 weeks Stable [2]

4°C 2 weeks Stable [2]

Experimental Protocols
While specific, detailed stability studies for LEI110 are not publicly available, a general protocol

for assessing the long-term stability of a small molecule compound like LEI110 would typically

involve the following steps.

Protocol: Long-Term Stability Assessment of LEI110

Sample Preparation:

Prepare multiple aliquots of LEI110 powder in appropriate vials.

Prepare multiple aliquots of LEI110 dissolved in a suitable solvent (e.g., DMSO) at a

known concentration.

Storage Conditions:

Store the aliquots at a range of temperatures, including the recommended long-term

temperature (-20°C), a short-term temperature (4°C), and an accelerated stability

condition (e.g., 25°C with controlled humidity).

Time Points:
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Establish a series of time points for analysis (e.g., 0, 3, 6, 12, 24, 36 months).

Analytical Method:

At each time point, analyze the samples using a validated stability-indicating method, such

as High-Performance Liquid Chromatography (HPLC).[6] This method should be capable

of separating the intact compound from any potential degradation products.

Data Analysis:

Quantify the amount of intact LEI110 remaining at each time point.

Identify and quantify any degradation products.

Determine the shelf-life of the compound under each storage condition based on the

acceptable level of degradation (e.g., not more than 5% degradation).

Visualized Workflow
The following diagram illustrates the recommended workflow for handling and storing LEI110 to

ensure its stability.
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Caption: Recommended handling and storage workflow for LEI110.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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